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Compound of Interest

Compound Name: 2-Hydroxy-2-phenylpropanenitrile

Cat. No.: B8356227

Essential Safety and Handling Guide for 2-
Hydroxy-2-phenylpropanenitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

2-Hydroxy-2-phenylpropanenitrile (also known as Acetone Cyanohydrin). Adherence to
these procedures is essential to ensure personal safety and minimize environmental impact.

Hazard Identification and Exposure Limits

2-Hydroxy-2-phenylpropanenitrile is a highly toxic compound that can be fatal if swallowed,
inhaled, or in contact with skin.[1] It is readily absorbed through the skin and can metabolize to
cyanide, which impairs cellular respiration.[2][3] Exposure can cause a range of symptoms,
from skin and eye irritation to severe systemic effects like dizziness, headache, convulsions,
and cardiopulmonary distress.[4][5]

Quantitative Exposure Limits:

Parameter Value Source
NIOSH REL (C) 1 ppm (4 mg/m3) [15-minute] NIOSH[4]
OSHA PEL None established NIOSH[4]
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Note: NIOSH Recommended Exposure Limits (RELS) are concentrations that are not to be
exceeded during any part of the workday. A "C" designation indicates a Ceiling limit.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 2-Hydroxy-2-phenylpropanenitrile.
The following table outlines the required PPE for various laboratory operations.
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Weighing/Transf ) ) )
) ) goggles or aface  resistant gloves chemical- handled in a
erring Solids , _ N _
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higher-risk
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Operational Plan: Step-by-Step Handling

Procedures

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://pim-resources.coleparmer.com/sds/11030.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0611
https://pim-resources.coleparmer.com/sds/11030.pdf
https://pim-resources.coleparmer.com/sds/11030.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0611
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0611
https://datasheets.scbt.com/sc-239187.pdf
https://www.cdc.gov/niosh/npg/npgd0005.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0007.pdf
https://pim-resources.coleparmer.com/sds/11030.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0611
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0611
https://datasheets.scbt.com/sc-239187.pdf
https://pim-resources.coleparmer.com/sds/11030.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0611
https://chemm.hhs.gov/ppe.htm
https://pim-resources.coleparmer.com/sds/11030.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8356227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

3.1. Pre-Operational Checks:

Training: Ensure all personnel have been trained on the specific hazards and handling
procedures for 2-Hydroxy-2-phenylpropanenitrile and cyanide poisoning first aid.[7]

Emergency Equipment: Verify that a safety shower, eyewash station, and a cyanide antidote
kit are immediately accessible and in good working order.[4][7]

Fume Hood: Confirm that the chemical fume hood has a current certification and is
functioning correctly.

PPE Inspection: Inspect all PPE for damage or contamination before use.
3.2. Handling Procedure:

Work Area: Conduct all work in a well-ventilated area, preferably within a certified chemical
fume hood.[1][6]

Donning PPE: Put on all required PPE as outlined in the table above.

Transferring: When transferring the chemical, use spark-proof tools and ensure containers
are grounded to prevent static discharge.[3]

Avoid Contact: Avoid all personal contact, including inhalation of vapors.[6] Do not eat, drink,
or smoke in the handling area.[6][7]

Container Management: Keep containers tightly closed when not in use.[1][3]
3.3. Post-Handling Procedure:

o Decontamination: Thoroughly wash hands and any potentially exposed skin with soap and
water after handling.[3][7]

o Doffing PPE: Remove PPE in a manner that avoids cross-contamination. Contaminated
clothing should be removed immediately and laundered separately before reuse.[3][6]

o Waste Segregation: All waste materials must be segregated and labeled as hazardous
waste.
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Disposal Plan

4.1. Waste Collection:

o Containers: Use designated, leak-proof, and clearly labeled containers for all 2-Hydroxy-2-
phenylpropanenitrile waste.

e Segregation:

o Solid Waste: Contaminated consumables (e.g., gloves, wipes, weigh boats) should be
placed in a sealed, labeled hazardous waste container.

o Liquid Waste: Unused or spent solutions should be collected in a separate, compatible,
and labeled hazardous waste container. Do not mix with other waste streams unless
compatibility has been verified.

o Sharps: Contaminated sharps must be placed in a designated sharps container.
4.2. Waste Disposal:

e Hazardous Waste: 2-Hydroxy-2-phenylpropanenitrile and its containers must be disposed
of as hazardous waste.[7]

» Licensed Contractor: Arrange for a licensed hazardous waste disposal contractor to collect
and dispose of the waste in accordance with all local, state, and federal regulations.

o Spill Residues: Any materials used to clean up spills (e.g., vermiculite, sand) must also be
collected and disposed of as hazardous waste.[6][7]

Emergency Procedures
5.1. Spills:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[7]

o Ventilate: Ensure the area is well-ventilated.
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e Containment: For small spills, absorb the material with an inert absorbent such as
vermiculite or sand.[6][7]

o Collection: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste disposal.[6]

o Decontamination: Decontaminate the spill area according to established laboratory
procedures.

5.2. First Aid:
o General: Speedy action is critical.[3] Emergency personnel should avoid self-exposure.[2]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[3] Seek immediate medical attention.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids.[3] Seek immediate medical attention.[7]

 Inhalation: Move the victim to fresh air immediately.[3] If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration (do NOT use mouth-to-mouth
resuscitation).[3] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water.[3] Seek immediate medical attention.

Experimental Workflow Diagram
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Workflow for Safe Handling of 2-Hydroxy-2-phenylpropanenitrile
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Caption: Safe handling workflow for 2-Hydroxy-2-phenylpropanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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